![molecular formula C14H19N3O B256777 N,N-diethyl-5,6-dimethyl-1H-benzimidazole-1-carboxamide](/img/structure/B256777.png)
N,N-diethyl-5,6-dimethyl-1H-benzimidazole-1-carboxamide
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Overview
Description
N,N-diethyl-5,6-dimethyl-1H-benzimidazole-1-carboxamide, also known as DEET, is a widely used insect repellent. It was first developed by the United States Army in 1946 and has since been used by millions of people worldwide to protect themselves from insect bites. DEET is highly effective against a wide range of insects, including mosquitoes, ticks, and fleas. In
Mechanism of Action
The exact mechanism of action of N,N-diethyl-5,6-dimethyl-1H-benzimidazole-1-carboxamide is not fully understood. However, it is believed that this compound works by disrupting the olfactory system of insects, making it difficult for them to detect human hosts. This compound may also interfere with the ability of insects to detect carbon dioxide, which is a key signal for finding human hosts.
Biochemical and Physiological Effects:
This compound has been shown to have no significant toxic effects on humans when used as directed. However, some studies have suggested that this compound may have neurotoxic effects on certain animals, such as rats and chickens. This compound has also been shown to have a slight irritant effect on human skin, but this is usually mild and temporary.
Advantages and Limitations for Lab Experiments
N,N-diethyl-5,6-dimethyl-1H-benzimidazole-1-carboxamide is a highly effective insect repellent and is widely used in scientific research. It is relatively inexpensive and easy to obtain. However, this compound can be toxic to certain animals, which may limit its use in some experiments. This compound also has a strong odor, which can be a problem in some experiments.
Future Directions
There are several areas of future research for N,N-diethyl-5,6-dimethyl-1H-benzimidazole-1-carboxamide. One area is the development of more effective insect repellents that are safer and more environmentally friendly than this compound. Another area is the study of the neurotoxic effects of this compound on animals and the potential implications for human health. Finally, there is a need for more research on the mechanism of action of this compound and how it can be used to develop new insect repellent products.
Synthesis Methods
N,N-diethyl-5,6-dimethyl-1H-benzimidazole-1-carboxamide can be synthesized by reacting 3-methylbenzoyl chloride with diethylamine in the presence of a catalyst. The resulting product is then purified by recrystallization. The chemical formula of this compound is C12H17N2O, and its molecular weight is 191.28 g/mol.
Scientific Research Applications
N,N-diethyl-5,6-dimethyl-1H-benzimidazole-1-carboxamide has been extensively studied for its insect-repelling properties. It is commonly used in the development of insect repellent products and is also used in scientific research to study the behavior of insects. This compound has been shown to be effective against a wide range of insects, including mosquitoes, ticks, and fleas. It is also effective against insects that transmit diseases such as malaria, dengue fever, and Zika virus.
properties
Molecular Formula |
C14H19N3O |
---|---|
Molecular Weight |
245.32 g/mol |
IUPAC Name |
N,N-diethyl-5,6-dimethylbenzimidazole-1-carboxamide |
InChI |
InChI=1S/C14H19N3O/c1-5-16(6-2)14(18)17-9-15-12-7-10(3)11(4)8-13(12)17/h7-9H,5-6H2,1-4H3 |
InChI Key |
FVQHLZLJULXAGA-UHFFFAOYSA-N |
SMILES |
CCN(CC)C(=O)N1C=NC2=C1C=C(C(=C2)C)C |
Canonical SMILES |
CCN(CC)C(=O)N1C=NC2=C1C=C(C(=C2)C)C |
Origin of Product |
United States |
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